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Compound of Interest

Compound Name: Antiblaze 100

Cat. No.: B10775394 Get Quote

This guide provides a comprehensive analysis of the flame retardant mechanism of Antiblaze
100 in polyurethane (PU) foams. Through a detailed comparison with alternative flame

retardants, supported by experimental data, this document serves as a valuable resource for

researchers, scientists, and professionals in materials science and product development.

Flame Retardant Performance: A Comparative
Analysis
The efficacy of a flame retardant is benchmarked through standardized tests that quantify its

ability to inhibit or slow down combustion. Key performance indicators include the Limiting

Oxygen Index (LOI), UL-94 vertical burning test, and cone calorimetry. Below is a comparative

summary of Antiblaze 100 and common alternative flame retardants in polyurethane foam.

Table 1: Comparative Flame Retardant Performance in Polyurethane Foam
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Flame
Retardant

Loading
(wt%)

Limiting
Oxygen
Index (LOI)
(%)

UL-94
Rating

Peak Heat
Release
Rate
(pHRR)
(kW/m²)

Reference

Antiblaze 100
~15-20% (37

parts)

Data Not

Available

Failed 12-

second test
439 [1]

Ammonium

Polyphosphat

e (APP)

15 Not Specified V-0 290.61

Expandable

Graphite

(EG)

8 30.0 V-0 Not Specified [2]

Expandable

Graphite

(EG)

10 31.8 V-0 Not Specified [2]

Unmodified

PU Foam
0 ~18-20 No Rating ~500-600+

Note: The performance of flame retardants can vary depending on the specific polyurethane

foam formulation and test conditions.

Unveiling the Flame Retardant Mechanism of
Antiblaze 100
Antiblaze 100, chemically identified as P,P'-[2,2-bis(chloromethyl)-1,3-propanediyl] Phosphoric

Acid P,P,P',P'-tetrakis(2-chloroethyl) Ester, is a chlorinated phosphate ester. Its flame retardant

action in polyurethane is a dual-pronged approach, operating in both the gas and condensed

(solid) phases of combustion.

Gas Phase Action: Upon heating, the chlorinated phosphate ester decomposes and releases

halogen (chlorine) radicals. These radicals are highly reactive and interfere with the chain
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reactions of combustion in the gas phase. They scavenge the highly reactive H• and OH•

radicals, which are essential for sustaining the flame, thereby quenching the fire.

Condensed Phase Action: The phosphorus component of Antiblaze 100 plays a crucial role in

the solid phase. During combustion, it decomposes to form phosphoric acid, which then

polymerizes to polyphosphoric acid. This acts as a dehydrating agent, promoting the formation

of a stable, insulating char layer on the surface of the polyurethane. This char layer acts as a

physical barrier, limiting the heat transfer to the underlying polymer and restricting the release

of flammable volatile gases into the flame zone.

The synergistic action of both chlorine and phosphorus provides an effective flame retardant

system.
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Caption: Flame retardant mechanism of Antiblaze 100 in polyurethane.

Alternative Flame Retardants: A Comparative
Overview
Several alternatives to halogenated flame retardants like Antiblaze 100 are commercially

available and widely studied. Two prominent examples are Ammonium Polyphosphate (APP)

and Expandable Graphite (EG).

Ammonium Polyphosphate (APP): APP is an inorganic salt of polyphosphoric acid and

ammonia. It is a non-halogenated flame retardant that primarily acts in the condensed

phase. Upon heating, APP decomposes to produce phosphoric acid and ammonia. The

phosphoric acid promotes the formation of a protective carbonaceous char layer, similar to

the action of the phosphorus component in Antiblaze 100. The ammonia gas released can

dilute the flammable gases in the gas phase.

Expandable Graphite (EG): EG is a form of intercalated graphite. When heated, the

intercalated molecules decompose, generating gases that force the graphite layers apart,

causing a significant expansion in volume. This expanded graphite forms a thick, insulating,

and non-combustible "worm-like" layer on the polymer surface. This layer effectively shields

the underlying polyurethane from the heat source and prevents the release of flammable

volatiles. EG is highly effective at low loadings and also helps in reducing smoke emission.

Experimental Protocols
The following are summaries of the standard test methods used to evaluate the flame

retardancy of polyurethane foams.

Limiting Oxygen Index (LOI) - ASTM D2863
The Limiting Oxygen Index test determines the minimum concentration of oxygen in a flowing

mixture of oxygen and nitrogen that will just support flaming combustion of a material.

Apparatus: A heat-resistant glass chimney containing a sample holder. Gas control meters

for oxygen and nitrogen.
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Sample Preparation: A vertically oriented specimen of specific dimensions is placed in the

glass chimney.

Procedure: A mixture of oxygen and nitrogen is introduced into the bottom of the chimney.

The top edge of the specimen is ignited with a pilot flame. The oxygen concentration is then

systematically varied until the minimum concentration that supports continuous flaming for a

specified time or burning of a specified length of the specimen is determined.

Interpretation: A higher LOI value indicates better flame retardancy, as a higher concentration

of oxygen is required for combustion.

UL-94 Vertical Burn Test
The UL-94 test is a widely used standard to determine the flammability of plastic materials.

Apparatus: A test chamber, a Bunsen burner with a specified flame, a sample holder, and a

timer.

Sample Preparation: A rectangular bar specimen of the material is clamped vertically. A piece

of cotton is placed below the specimen.

Procedure: A controlled flame is applied to the bottom of the specimen for 10 seconds and

then removed. The duration of flaming is recorded. The flame is immediately reapplied for

another 10 seconds and removed. The duration of flaming and glowing is recorded.

Classification: Materials are classified as V-0, V-1, or V-2 based on the flaming and glowing

times, and whether flaming drips ignite the cotton below. V-0 is the highest rating, indicating

the most flame-retardant material.

Cone Calorimetry - ASTM E1354
The cone calorimeter is one of the most effective bench-scale instruments for studying the fire

behavior of materials. It measures various parameters such as the heat release rate (HRR),

time to ignition (TTI), mass loss rate (MLR), and smoke production.

Apparatus: A conical radiant heater, a load cell to measure mass loss, an ignition source

(spark igniter), and a gas analysis system.
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Sample Preparation: A square specimen of the material is wrapped in aluminum foil, leaving

the top surface exposed, and placed in a horizontal orientation below the conical heater.

Procedure: The specimen is exposed to a constant heat flux from the conical heater. The

time to ignition is recorded. Upon ignition, the combustion products are collected by a hood

and analyzed to determine the heat release rate and other parameters. The mass of the

specimen is continuously monitored.

Key Parameters:

Peak Heat Release Rate (pHRR): The maximum heat release rate during combustion, a

key indicator of the fire hazard.

Total Heat Release (THR): The total amount of heat generated during the entire

combustion process.

Time to Ignition (TTI): The time it takes for the material to ignite under a specific heat flux.

LOI Test (ASTM D2863) UL-94 Vertical Burn Test Cone Calorimetry (ASTM E1354)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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